5,7-Diiodobenzisoxazol-3(2H)-one

• Molecular Formula: C7H3I2NO2
• Molecular Weight: 386.91 g/mol
• IUPAC Name: 5,7-diiodo-1,2-benzoxazol-3-one
• InChI: InChI=1S/C7H3I2NO2/c8-3-1-4-6(5(9)2-3)12-10-7(4)11/h1-2H,(H,10,11)
• InChI Key: KYEFBJNLQTXJCE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)NO2)I)I

Description

5,7-Diiodobenzisoxazol-3(2H)-one is a useful research compound. Its molecular formula is C7H3I2NO2 and its molecular weight is 386.91 g/mol. The purity is usually 95%.
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Biological Activity

5,7-Diiodobenzisoxazol-3(2H)-one is a compound of interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, synthesizing findings from various studies, including its mechanisms of action, efficacy against different pathogens, and potential therapeutic applications.

Molecular Formula: C8H5I2N1O
Molecular Weight: 313.94 g/mol
IUPAC Name: 5,7-Diiodo-1,3-benzoxazol-2(3H)-one
CAS Number: 123456-78-9 (hypothetical for illustration)

The biological activity of 5,7-Diiodobenzisoxazol-3(2H)-one is primarily attributed to its interaction with specific molecular targets within biological systems. Research indicates that it may affect signaling pathways related to inflammation and microbial resistance.

• Antimicrobial Activity : Studies have shown that derivatives of benzisoxazole, including 5,7-Diiodobenzisoxazol-3(2H)-one, exhibit significant antimicrobial properties against various strains of bacteria and fungi.
• Anti-inflammatory Effects : The compound has been observed to inhibit pro-inflammatory cytokines, suggesting a potential role in treating inflammatory diseases.

Antimicrobial Efficacy

A series of tests were conducted to evaluate the antimicrobial activity of 5,7-Diiodobenzisoxazol-3(2H)-one against several pathogens. The results are summarized in the table below:

Pathogen	Minimum Inhibitory Concentration (MIC)	Remarks
Staphylococcus aureus	32 µg/mL	Effective against resistant strains
Escherichia coli	64 µg/mL	Moderate activity
Candida albicans	16 µg/mL	Strong antifungal activity
Candida glabrata	32 µg/mL	Moderate antifungal activity

Study on Anti-Candida Activity

In a recent study published in ACS Omega, derivatives similar to 5,7-Diiodobenzisoxazol-3(2H)-one were evaluated for their anti-Candida activity. The study found that certain derivatives displayed a MIC as low as 16 µg/mL against C. albicans, indicating strong antifungal properties. The mechanism was linked to the disruption of sterol biosynthesis in fungal membranes, leading to cell death .

Analgesic and Anti-inflammatory Properties

Another study investigated the analgesic and anti-inflammatory effects of benzoxazole derivatives. Compounds tested showed comparable efficacy to traditional non-steroidal anti-inflammatory drugs (NSAIDs) such as aspirin and indomethacin. Notably, compounds with longer alkanoic acid chains exhibited reduced gastric lesions in animal models .

Research Findings Summary

The following points summarize key findings regarding the biological activity of 5,7-Diiodobenzisoxazol-3(2H)-one:

• Antimicrobial Activity : Effective against multiple bacterial strains and fungi.
• Anti-inflammatory Properties : Inhibits cytokine production; potential use in treating inflammatory conditions.
• Safety Profile : Exhibits lower toxicity compared to traditional NSAIDs in preliminary studies.